Cas no 450841-30-2 (5-Bromo-1,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile)

• Product Name: 5-Bromo-1,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• CAS No: 450841-30-2
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• CID: 3298489
• PubChem ID: 17965942
• Update Time: 2025-08-05

5-Bromo-1,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-PYRIDINECARBONITRILE, 5-BROMO-1,2-DIHYDRO-1,6-DIMETHYL-2-OXO-
• 5-Bromo-1,6-dimethyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile
• ATA84130
• 450841-30-2
• D75127
• SCHEMBL5098831
• 5-bromo-1,6-dimethyl-2-oxopyridine-3-carbonitrile
• CS-0091405
• 5-bromo-1,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 865-171-3
• EN300-137188
• AKOS025148526
• DB-100172
• Z1685997303
• 5-Bromo-1,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

• Inchi： 1S/C8H7BrN2O/c1-5-7(9)3-6(4-10)8(12)11(5)2/h3H,1-2H3
• InChI Key： JQTOEFNGSMKRJB-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(C)=C(Br)C=C1C#N

Computed Properties

• Exact Mass: 225.97418Da
• Monoisotopic Mass: 225.97418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.1Ų

Additional information on 5-Bromo-1,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

5-Bromo-1,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS No. 450841-30-2): An Overview

5-Bromo-1,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS No. 450841-30-2) is a versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of numerous studies due to its potential applications in pharmaceutical and chemical research. The compound's molecular formula is C₁₀H₉BrN₂O, and it possesses a molecular weight of 247.09 g/mol.

The 5-bromo substituent in the molecule imparts significant reactivity and functional versatility, making it an attractive candidate for various synthetic transformations. The 1,6-dimethyl groups contribute to the molecule's stability and solubility properties, while the 2-oxo and 3-carbonitrile functionalities provide additional reactivity sites for further chemical modifications.

Recent research has highlighted the potential of 5-Bromo-1,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry in 2022 explored the compound's ability to inhibit specific enzymes involved in cancer cell proliferation. The researchers found that the compound exhibited potent inhibitory activity against a key enzyme in the cancer pathway, suggesting its potential as a lead compound for anticancer drug development.

In addition to its anticancer properties, 5-Bromo-1,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile has shown promise in other therapeutic areas. A 2021 study published in the European Journal of Medicinal Chemistry investigated the compound's anti-inflammatory effects. The results indicated that the compound effectively reduced inflammation in vitro and in vivo models, making it a potential candidate for treating inflammatory diseases such as arthritis and Crohn's disease.

The synthetic accessibility of 5-Bromo-1,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile has also been a focus of recent research. A paper published in Organic Letters in 2023 described an efficient and scalable synthesis route for the compound using readily available starting materials and mild reaction conditions. This synthetic method not only enhances the practicality of producing the compound on a larger scale but also opens up new avenues for further derivatization and optimization.

The physicochemical properties of 5-Bromo-1,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile have been extensively characterized. The compound is a white crystalline solid with a melting point of approximately 185°C. It is moderately soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biological assays and chemical reactions.

In terms of safety and handling, 5-Bromo-1,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure safe working conditions.

The future prospects for 5-Bromo-1,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile are promising. Ongoing research is exploring its potential applications in drug discovery and development, particularly in areas such as cancer therapy and anti-inflammatory treatments. Additionally, efforts are being made to optimize its pharmacokinetic properties to enhance its therapeutic efficacy and reduce potential side effects.

In conclusion, 5-Bromo-1,6-dimethyl-2-oxyo--dihydro--pyridine--carbonitrile (CAS No. 450841-30-2) is a multifaceted compound with significant potential in various fields of chemistry and medicine. Its unique structural features and versatile reactivity make it an attractive candidate for further research and development. As more studies continue to uncover its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and improving human health.